2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester
Overview
Description
2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester (DCM-6MBE) is a synthetic molecule used in scientific research and lab experiments. It is a stable, crystalline compound with a molecular formula of C17H17Cl2O4. DCM-6MBE is used in a variety of applications, including as an inhibitor of enzymes, as an antimicrobial, and as a chemical reagent.
Scientific Research Applications
Synthesis and Characterization
The study by Ming and South (2004) presented the synthesis and crystal structure analysis of a compound with a structure somewhat similar to the requested chemical, demonstrating advanced synthetic techniques and structural elucidation methods. This research provides insights into the molecular architecture and potential reactivity of complex organic molecules (H. Ming & D. South, 2004).
Applications in Materials Science
- Deshmukh and Yadav (2017) explored the synthesis of dicamba ester over heterogeneous magnesium oxide, indicating the potential of esterification reactions in enhancing the properties of herbicides. This work sheds light on the applicability of chemical modification to improve agricultural chemicals' efficiency and environmental compatibility (Gunjan P. Deshmukh & G. Yadav, 2017).
Advanced Chemical Analysis Techniques
- The application of FT-IR and NMR spectroscopy for the analysis of salicylic acid derivatives by Jadrijević-Mladar Takač and Vikić Topić (2004) demonstrates the importance of spectroscopic techniques in understanding the structural and functional aspects of complex organic compounds. This analytical approach is crucial for the characterization and development of new chemical entities with potential applications in drug development and materials science (Milena Jadrijević-Mladar Takač & Dražen Vikić Topić, 2004).
Potential Cytotoxic Activity
- Kossakowski et al. (2005) prepared and evaluated derivatives of benzo[b]furancarboxylic acids for their cytotoxic potential, indicating the role of chemical synthesis in developing potential therapeutic agents. This study underscores the significance of synthetic chemistry in drug discovery and the development of new treatments for diseases (J. Kossakowski, K. Ostrowska, E. Hejchman, & I. Wolska, 2005).
properties
IUPAC Name |
methyl 2-[(2,4-dichlorophenyl)methoxymethyl]-6-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2O4/c1-21-15-5-3-4-12(16(15)17(20)22-2)10-23-9-11-6-7-13(18)8-14(11)19/h3-8H,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTJNMKLVKQIHQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)OC)COCC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301172172 |
Source
|
| Record name | Methyl 2-[[(2,4-dichlorophenyl)methoxy]methyl]-6-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301172172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester | |
CAS RN |
1171923-92-4 |
Source
|
| Record name | Methyl 2-[[(2,4-dichlorophenyl)methoxy]methyl]-6-methoxybenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1171923-92-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-[[(2,4-dichlorophenyl)methoxy]methyl]-6-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301172172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-dimethyl-6-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid](/img/structure/B3087210.png)
![2-[3-(2,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester](/img/structure/B3087239.png)
![2-[3-(3,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid](/img/structure/B3087254.png)
